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Introduction
Prenal, systematically known as 3-methyl-2-butenal, is an α,β-unsaturated aldehyde with the

chemical formula C₅H₈O. As a volatile organic compound, it is found in various natural sources

and is a product of certain biochemical pathways. Understanding the thermodynamic properties

of prenal is crucial for its application in chemical synthesis, for assessing its environmental fate,

and for studying its role in biological systems. This technical guide provides a comprehensive

overview of the available thermodynamic data for prenal, details the experimental methods for

their determination, and explores a key biological pathway in which prenal is involved.

Core Thermodynamic Properties of Prenal
A thorough review of available scientific literature and chemical databases indicates a lack of

experimentally determined thermodynamic data for prenal in its liquid state. While physical

properties are well-documented, core thermodynamic constants such as standard enthalpy of

formation, standard molar entropy, Gibbs free energy of formation, and heat capacity have not

been extensively measured or reported. The data presented in the following tables are based

on estimations and predictions from chemical property databases and should be used with an

understanding of their theoretical nature. Further experimental validation is highly

recommended.
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Physical and Chemical Constants
Property Value Source

Molecular Formula C₅H₈O --INVALID-LINK--

Molecular Weight 84.12 g/mol --INVALID-LINK--

CAS Number 107-86-8 --INVALID-LINK--

Boiling Point 133-135 °C at 760 mmHg --INVALID-LINK--

Density 0.878 g/mL at 20 °C --INVALID-LINK--

Appearance Colorless to light yellow liquid --INVALID-LINK--

Solubility in Water 110 g/L at 20 °C --INVALID-LINK--[1]

Estimated Thermodynamic Properties
The following table summarizes the estimated thermodynamic properties for prenal. It is

important to note that these are not experimental values and are provided for estimation

purposes.

Thermodynami
c Property

Symbol
Estimated
Value

Unit Source

Standard

Enthalpy of

Formation (gas)

ΔfH°(g) - kJ/mol
--INVALID-LINK--

[2]

Standard Gibbs

Free Energy of

Formation (gas)

ΔfG°(g) - kJ/mol
--INVALID-LINK--

[2]

Ideal Gas Heat

Capacity
C_p(gas) - J/mol·K

--INVALID-LINK--

[2]

Note: Specific experimental values for the standard enthalpy of formation, standard molar

entropy, Gibbs free energy of formation, and heat capacity for liquid prenal are not readily
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available in the reviewed literature. The values in chemical databases are often predictions and

lack experimental validation.

Experimental Protocols for Determining
Thermodynamic Properties
The determination of the thermodynamic properties of organic compounds like prenal relies on

well-established experimental techniques, primarily calorimetry.

Enthalpy of Formation
The standard enthalpy of formation (ΔfH°) is typically determined using bomb calorimetry.

Methodology:

A precisely weighed sample of prenal is placed in a crucible inside a high-pressure vessel

known as a "bomb."

The bomb is filled with pure oxygen under high pressure.

The bomb is then submerged in a known quantity of water in an insulated container (the

calorimeter).

The sample is ignited electrically, causing complete combustion.

The temperature change of the water is meticulously measured.

The heat of combustion is calculated from the temperature rise and the heat capacity of the

calorimeter system.

The standard enthalpy of formation is then derived from the heat of combustion using Hess's

Law, along with the known standard enthalpies of formation of the combustion products (CO₂

and H₂O).
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Sample Preparation Combustion Measurement & Calculation

Weigh Prenal Sample Place in Crucible Seal in Bomb Calorimeter Pressurize with O₂ Ignite Sample Measure Temperature Change Calculate Heat of Combustion Calculate Enthalpy of Formation

Click to download full resolution via product page

Workflow for determining enthalpy of formation using bomb calorimetry.

Heat Capacity
The heat capacity (Cp) of liquid prenal can be measured using Differential Scanning

Calorimetry (DSC).

Methodology:

A small, accurately weighed sample of prenal is hermetically sealed in a sample pan.

An empty, sealed pan is used as a reference.

Both the sample and reference pans are placed in the DSC instrument.

The instrument heats both pans at a controlled, linear rate over a defined temperature range.

The DSC measures the difference in heat flow required to increase the temperature of the

sample compared to the reference.

This differential heat flow is directly proportional to the heat capacity of the sample at a given

temperature.
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Workflow for determining heat capacity using DSC.

Biological Significance: The Cytokinin Degradation
Pathway
Prenal is a known metabolic product in the degradation pathway of certain cytokinins, a class

of plant hormones that promote cell division and growth. Specifically, prenal is formed from the
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enzymatic cleavage of N⁶-(Δ²-isopentenyl)adenine.[1][3]

An enzyme preparation from immature corn kernels has been shown to catalyze the cleavage

of N⁶-(Δ²-isopentenyl)adenine, yielding 3-methyl-2-butenal as the primary product derived

from the side chain.[3] This degradation is an important mechanism for regulating cytokinin

levels in plants, thereby controlling various aspects of their growth and development. The

enzyme responsible for this cleavage is a cytokinin oxidase/dehydrogenase (CKX).

The overall reaction is as follows:

N⁶-(Δ²-isopentenyl)adenine + H₂O + O₂ → Adenine + 3-Methyl-2-butenal + H₂O₂

N⁶-(Δ²-Isopentenyl)adenine

Cytokinin Oxidase/
Dehydrogenase (CKX)

Adenine Prenal
(3-Methyl-2-butenal)

Click to download full resolution via product page

Simplified diagram of the cytokinin degradation pathway producing prenal.

Conclusion
This technical guide has summarized the currently available, though limited, thermodynamic

data for prenal. While key physical constants are well-established, there is a clear need for

experimental determination of its core thermodynamic properties to provide a more robust

foundation for its use in research and development. The outlined experimental protocols

provide a roadmap for obtaining this critical data. Furthermore, the identification of prenal as a

product of the cytokinin degradation pathway highlights its relevance in plant biochemistry and

suggests avenues for further investigation into its biological roles. This information serves as a
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valuable resource for researchers, scientists, and drug development professionals working with

or encountering this versatile aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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